Cas no 62946-50-3 (Methanone, (4-chlorophenyl)-2-thiazolyl-)

• Product Name: Methanone, (4-chlorophenyl)-2-thiazolyl-
• CAS No: 62946-50-3
• MF: C₁₀H₆ClNOS
• MW: 223.678740024567
• MDL: MFCD06201653
• CID: 889903
• Update Time: 2026-04-29

Methanone, (4-chlorophenyl)-2-thiazolyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-chlorophenyl)-2-thiazolyl-
• (4-chlorophenyl)-(1,3-thiazol-2-yl)methanone
• 2-(4-CHLOROBENZOYL)THIAZOLE
• (+/-)-(4-chlorophenyl)(thiazol-2-yl)methanone
• (4-chlorophenyl)(thiazol-2-yl)methanone
• (4-chloro-phenyl)-thiazol-2-yl-methanone
• 2-(4-Chlorbenzoyl)thiazol
• 4-Chlorphenylthiazol-2-ylketon
• AC1MBVSB
• AG-A-30683
• CTK1I8708
• KB-222539
• SureCN3830939

• MDL： MFCD06201653
• Inchi： InChI=1S/C10H6ClNOS/c11-8-3-1-7(2-4-8)9(13)10-12-5-6-14-10/h1-6H
• InChI Key： DALBXMZGPNOJAG-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)Cl)C(=O)C2=NC=CS2

Computed Properties

• Exact Mass: 222.98598
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 29.96

Additional information on Methanone, (4-chlorophenyl)-2-thiazolyl-

Recent Advances in the Study of Methanone, (4-chlorophenyl)-2-thiazolyl- (CAS: 62946-50-3): A Comprehensive Research Brief

Methanone, (4-chlorophenyl)-2-thiazolyl- (CAS: 62946-50-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of Methanone, (4-chlorophenyl)-2-thiazolyl- is its role as a scaffold in the design of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, which are implicated in various cancers. The study utilized molecular docking and in vitro assays to elucidate the binding mechanisms and efficacy of these derivatives, providing valuable insights for future drug development.

In addition to its applications in oncology, recent research has explored the antimicrobial properties of Methanone, (4-chlorophenyl)-2-thiazolyl-. A team of researchers from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that this compound and its analogs display significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The findings suggest that further optimization of the compound's structure could lead to the development of new antibiotics to address the growing issue of antimicrobial resistance.

Another area of interest is the compound's potential use in neurodegenerative disease research. A 2022 study in ACS Chemical Neuroscience investigated the neuroprotective effects of Methanone, (4-chlorophenyl)-2-thiazolyl- derivatives in models of Alzheimer's disease. The results indicated that these compounds could modulate amyloid-beta aggregation and reduce oxidative stress, offering a promising avenue for the development of disease-modifying therapies.

Despite these promising findings, challenges remain in the practical application of Methanone, (4-chlorophenyl)-2-thiazolyl-. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Ongoing research is focused on improving the drug-like properties of this compound while maintaining its biological activity.

In conclusion, Methanone, (4-chlorophenyl)-2-thiazolyl- (CAS: 62946-50-3) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities and potential applications in multiple therapeutic areas make it a valuable subject of ongoing research. Future studies should aim to deepen our understanding of its mechanisms of action and optimize its properties for clinical translation.